Cas no 2639403-95-3 (2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid)

• Product Name: 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid
• CAS No: 2639403-95-3
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5640160
• PubChem ID: 165897260
• Update Time: 2025-06-26

2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-{[(benzyloxy)carbonyl]amino}-1H-indol-1-yl)acetic acid
• 2639403-95-3
• EN300-27784178
• 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid

• Inchi： 1S/C18H16N2O4/c21-17(22)11-20-9-8-14-6-7-15(10-16(14)20)19-18(23)24-12-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,19,23)(H,21,22)
• InChI Key： JRNGYXZTHXVIMS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C=CC2C=CN(CC(=O)O)C=2C=1)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid

Introduction to 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid (CAS No. 2639403-95-3)

2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2639403-95-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzyloxy carbonyl moiety and an amino-substituted indole ring, which contribute to its unique chemical properties and biological interactions.

The benzyloxy carbonyl group, often referred to as a protecting group in peptide chemistry, plays a crucial role in modulating the reactivity and stability of the molecule. This feature makes 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex peptidomimetics and bioactive molecules. The presence of the amino group on the indole ring further enhances its potential as a pharmacophore, enabling interactions with various biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in drug discovery. Studies have demonstrated that indole-based compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid suggests that it may possess similar therapeutic potential. For instance, the amino-substituted indole ring could interact with transcription factors and signaling pathways involved in cancer progression, while the benzyloxy carbonyl group could serve as a site for further chemical modification to enhance drug-like properties.

In the context of contemporary research, 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid has been explored as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that mimic natural bioactive peptides while avoiding their limitations, such as susceptibility to enzymatic degradation. The benzyloxy carbonyl group provides stability during synthetic processes, allowing for selective modifications at other positions on the molecule. This flexibility has been exploited in the creation of peptidomimetics that target specific disease pathways with high affinity and selectivity.

The indole core of 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drugs. For example, indole derivatives are known to modulate neurotransmitter systems, making them relevant in the treatment of neurological disorders. The amino group on the indole ring can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the benzyloxy carbonyl group can be hydrolyzed under specific conditions to reveal a free amine, which can then be further functionalized to introduce additional pharmacological motifs.

Current research trends indicate that 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid may find applications in targeted therapy strategies. Its ability to interact with specific biological targets while maintaining structural integrity makes it an attractive candidate for drug development. Furthermore, its role as a synthetic intermediate allows for the rapid exploration of novel molecular architectures through combinatorial chemistry and high-throughput screening methods. These approaches have accelerated the discovery of lead compounds with improved pharmacokinetic profiles and reduced toxicity.

The chemical synthesis of 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid involves multi-step reactions that highlight its complexity and synthetic challenge. Key steps include the formation of the indole ring through cyclization reactions, followed by functionalization at various positions using protecting groups like the benzyloxy carbonyl moiety. The introduction of the amino group requires careful control to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

Evaluation studies have begun to assess the biological activity of 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid using both in vitro and in vivo models. Preliminary results suggest promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The benzyloxy carbonyl group may influence metabolic stability, while the amino-substituted indole ring contributes to binding affinity through hydrogen bonding networks. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The versatility of 2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid extends beyond its use as an intermediate in drug synthesis; it also serves as a scaffold for structure-based drug design. By modifying specific functional groups on its core structure, researchers can fine-tune its pharmacological properties to achieve desired outcomes. This approach has been successful in developing molecules with enhanced efficacy and reduced side effects compared to their parent compounds.

In conclusion,2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid (CAS No. 2639403-95-3) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse potential applications. Its role as a synthetic intermediate and bioactive molecule underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic targets and methodologies,2-(6-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid is poised to play a pivotal role in developing next-generation pharmaceuticals that address unmet medical needs.